Cas no 2228170-54-3 (tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2228170-54-3
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6412246
• PubChem ID: 165523664
• Update Time: 2025-07-23

tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2-fluoro-5-methylphenyl)-2-oxoethyl]carbamate
• EN300-1901329
• 2228170-54-3

• Inchi： 1S/C14H18FNO3/c1-9-5-6-11(15)10(7-9)12(8-17)16-13(18)19-14(2,3)4/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： XKNGRLCNCYCEBL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate

Introduction to Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate (CAS No. 2228170-54-3)

Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate, identified by the chemical compound code CAS No. 2228170-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties. The presence of a tert-butyl group and a fluoro-substituted aromatic ring in its molecular structure imparts distinct chemical characteristics, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate can be described as a combination of a carbamate moiety linked to an ethyl group, which is further substituted with a fluoro-5-methylphenyl ring. This arrangement not only enhances the compound's solubility and stability but also influences its interaction with biological targets. The fluoro-substituent, in particular, is known to modulate the electronic properties of the aromatic ring, thereby affecting the compound's reactivity and binding affinity. Such modifications are strategically employed in drug design to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been extensively studied for their role as intermediates in the synthesis of various pharmaceuticals, including agrochemicals and biologically active molecules. The specific configuration of Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate makes it an intriguing subject for further investigation, particularly in the context of designing molecules with enhanced bioavailability and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The fluoro-substituted aromatic ring has been shown to improve metabolic stability and binding affinity to certain enzymes and receptors involved in neurological pathways. Additionally, the tert-butyl group contributes to metabolic resistance, which can be advantageous in extending the half-life of therapeutic agents. These properties make Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate a valuable scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain pathways. This aligns with ongoing research efforts aimed at identifying novel anti-inflammatory agents that could offer alternatives to existing treatments with limited efficacy or significant side effects.

The synthesis of Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate involves multi-step organic reactions, including condensation, substitution, and purification processes. The use of advanced synthetic techniques ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the synthesis process. These efforts are part of a broader movement toward environmentally responsible pharmaceutical manufacturing.

The pharmacological profile of Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate is still under investigation, but preliminary studies suggest promising results in preclinical models. Its structural features suggest potential interactions with biological targets that could lead to therapeutic benefits in areas such as central nervous system disorders, metabolic diseases, and oncology. Further experimental validation is necessary to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, Tert-butyl N-1-(2-fluoro-5-methylphenyl)-2-oxoethylcarbamate (CAS No. 2228170-54-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of a tert-butyl group, a fluoro-substituted aromatic ring, and a carbamate moiety makes it an attractive candidate for drug development. As research continues to uncover new applications for this compound, it holds promise for contributing to the discovery of novel therapeutic agents that address unmet medical needs.